Cas no 17947-98-7 (Silane,1,1'-(1,2-ethynediyl)bis[1,1,1-triethyl-)

• Product Name: Silane,1,1'-(1,2-ethynediyl)bis[1,1,1-triethyl-
• CAS No: 17947-98-7
• MF: C₁₄H₃₀Si₂
• MW: 254.559006214142
• CID: 122673
• Update Time: 2025-04-18

Silane,1,1'-(1,2-ethynediyl)bis[1,1,1-triethyl- Chemical and Physical Properties

Names and Identifiers

• BIS(TRIETHYLSILYL)ACETYLENE
• triethyl(2-triethylsilylethynyl)silane
• 3,6-Disilaoct-4-yne,3,3,6,6-tetraethyl- (8CI)
• AC1LCVMF
• AG-E-29781
• Bis-(triethylsilyl)-acetylen
• Bis-< triethylsilyl> -acetylen
• CTK4D7285
• ethyne-1,2-diylbis(triethylsilane)
• Hexa-Si-aethyl-Si,Si'-aethindiyl-bis-silan
• hexa-Si-ethyl-Si,Si'-ethy
• BIS(TRIETHYLSILYL)ACETYLENE 97
• Silane,1,1'-(1,2-ethynediyl)bis[1,1,1-triethyl-

• Inchi： 1S/C14H30Si2/c1-7-15(8-2,9-3)13-14-16(10-4,11-5)12-6/h7-12H2,1-6H3
• InChI Key： GQSZUQQPXIVHHU-UHFFFAOYSA-N
• SMILES： [Si](C#C[Si](CC)(CC)CC)(CC)(CC)CC

Computed Properties

• Exact Mass: 254.1887
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 16
• Rotatable Bond Count: 8
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: liquid
• Density: 0.816 g/mL at 25 °C(lit.)
• Boiling Point: 132-134 °C/25 mmHg(lit.)
• Flash Point: 203 °F
• Refractive Index: n20/D 1.456(lit.)
• PSA: 0
• Solubility: Not determined

Silane,1,1'-(1,2-ethynediyl)bis[1,1,1-triethyl- Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organometallic compounds Organometalloid compounds Organosilicon compounds Alkylsilanes